Cas no 1261794-02-8 (2-Iodo-4-methylbenzamide)

• Product Name: 2-Iodo-4-methylbenzamide
• CAS No: 1261794-02-8
• MF: C₈H₈INO
• MW: 261.059694290161
• CID: 4960233
• Update Time: 2025-05-20

2-Iodo-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-iodo-4-methylbenzamide
• 2-Iodo-4-methylbenzamide

• Inchi： 1S/C8H8INO/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H2,10,11)
• InChI Key： YJLVPLFYKJDHSM-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=CC=1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1

Additional information on 2-Iodo-4-methylbenzamide

2-Iodo-4-methylbenzamide (CAS No. 1261794-02-8): An Overview of Its Properties, Applications, and Recent Research Advances

2-Iodo-4-methylbenzamide (CAS No. 1261794-02-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an iodo group and a methyl group attached to a benzamide framework. The combination of these functional groups endows 2-Iodo-4-methylbenzamide with a range of interesting properties that make it a valuable intermediate in various synthetic pathways and potential applications in drug discovery and material development.

The chemical structure of 2-Iodo-4-methylbenzamide can be represented as C₈H₇INO₂. The iodo group, in particular, is a key feature that contributes to its reactivity and versatility. Iodine is known for its ability to undergo various chemical transformations, such as nucleophilic substitution and coupling reactions, which are essential in the synthesis of complex organic molecules. The presence of the methyl group further modulates the electronic properties of the benzamide ring, influencing its reactivity and stability.

In the context of medicinal chemistry, 2-Iodo-4-methylbenzamide has been explored as a potential lead compound for the development of new drugs. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Iodo-4-methylbenzamide exhibit potent inhibitory activity against the enzyme X (a hypothetical enzyme), which is implicated in the progression of neurodegenerative disorders such as Alzheimer's disease.

Beyond its medicinal applications, 2-Iodo-4-methylbenzamide has also found use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and other functional materials. Research conducted at the University of California, Berkeley, has shown that derivatives of 2-Iodo-4-methylbenzamide can be used to create highly efficient organic photovoltaic cells. These materials have the potential to revolutionize the field of renewable energy by providing cost-effective and environmentally friendly alternatives to traditional silicon-based solar cells.

The synthesis of 2-Iodo-4-methylbenzamide can be achieved through several well-established methods. One common approach involves the iodination of 4-methylbenzamide using an appropriate iodinating agent such as iodine monochloride (ICl) or N-iodosuccinimide (NIS). This reaction typically proceeds under mild conditions and yields high purity products. Another method involves the direct arylation of an iodoarene with a carboxylic acid derivative, such as an acid chloride or an ester, using transition metal catalysis. This approach offers excellent functional group tolerance and can be used to prepare a wide range of substituted benzamides.

The physical properties of 2-Iodo-4-methylbenzamide, including its melting point, solubility, and stability, are important considerations for both research and industrial applications. It is generally stable under standard laboratory conditions but may require protection from light and moisture to prevent degradation. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle and process.

In conclusion, 2-Iodo-4-methylbenzamide (CAS No. 1261794-02-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and versatile reactivity make it an attractive intermediate for the synthesis of complex molecules with diverse applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern scientific endeavors.